4-(Carboxymethyl)cyclohexane-1-carboxylic acid
Overview
Description
Scientific Research Applications
- 4-(Carboxymethyl)cyclohexane-1-carboxylic acid serves as a valuable intermediate in pharmaceutical synthesis. Its carboxylic acid group allows for functionalization, making it useful for creating derivatives with specific biological activities. Researchers often employ it to develop novel drugs or optimize existing ones .
- Due to its water solubility, this compound can be incorporated into drug delivery systems. Scientists explore its potential as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. By modifying the carboxylic acid group, they can tailor drug release profiles .
- Researchers utilize 4-(Carboxymethyl)cyclohexane-1-carboxylic acid as a monomer in polymerization reactions. It participates in the synthesis of biodegradable polymers, hydrogels, and drug-loaded nanoparticles. These materials find applications in tissue engineering, wound healing, and controlled drug release .
- The carboxylic acid functionality allows for easy attachment to surfaces. Scientists use this compound to modify materials such as nanoparticles, membranes, and electrodes. Functionalized surfaces find applications in sensors, catalysis, and biomedical devices .
- Enantiomerically pure compounds are crucial in drug development and asymmetric synthesis. 4-(Carboxymethyl)cyclohexane-1-carboxylic acid can act as a resolving agent for racemic mixtures, separating enantiomers into their individual forms. This property is valuable in chiral chromatography and preparative chemistry .
- Although less common, this compound has been investigated for its potential as a food additive. Its mild flavor and stability make it suitable for enhancing taste or adjusting acidity in certain food products. However, regulatory approval and safety assessments are necessary before widespread use .
Pharmaceutical Intermediates
Drug Delivery Systems
Polymer Chemistry
Surface Modification and Coatings
Chiral Resolving Agents
Food Additives and Flavor Enhancers
Safety and Hazards
The safety data sheet for a similar compound, “4-(Methoxycarbonyl)cyclohexane-1-carboxylic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-(carboxymethyl)cyclohexane-1-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h6-7H,1-5H2,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGKVYFAUKUVYKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CC(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Carboxymethyl)cyclohexane-1-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.